Cas no 1810074-73-7 ((S)-1-(4-Bromophenyl)-N-methylethanamine hydrochloride)

• Product Name: (S)-1-(4-Bromophenyl)-N-methylethanamine hydrochloride
• CAS No: 1810074-73-7
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• MDL: MFCD28977502
• CID: 3042387
• PubChem ID: 91844853
• Update Time: 2025-07-30

(S)-1-(4-Bromophenyl)-N-methylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Bromophenyl)-N-methylethanamine hydrochloride
• AX8297087
• (S)-1-(4-Bromophenyl)-N-methylethanamine HCl
• [(1S)-1-(4-bromophenyl)ethyl](methyl)amine hydrochloride
• Benzenemethanamine, 4-bromo-N,alpha-dimethyl-, hydrochloride (1:1), (alphaS)-
• (S)-1-(4-Bromophenyl)N-methylethanamine HCl
• MFCD28977502
• GS-7257
• EN300-7391807
• (S)-1-(4-BROMOPHENYL)-N-METHYLETHAN-1-AMINE HYDROCHLORIDE
• (S)-1-(4-BROMOPHENYL)-N-METHYLETHANAMINEHYDROCHLORIDE
• AKOS025395797
• CS-0196891
• Y10719
• 1810074-73-7
• (1S)-1-(4-Bromophenyl)-N-methylethanamine hydrochloride
• KXC07473

• MDL： MFCD28977502
• Inchi： 1S/C9H12BrN.ClH/c1-7(11-2)8-3-5-9(10)6-4-8;/h3-7,11H,1-2H3;1H/t7-;/m0./s1
• InChI Key： VAXYPWCMBWZLQT-FJXQXJEOSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H](C)NC.Cl

Computed Properties

• Exact Mass: 248.99199g/mol
• Monoisotopic Mass: 248.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes